Cas no 2137980-62-0 (1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-(piperidin-1-yl)propan-2-ol)

• Product Name: 1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-(piperidin-1-yl)propan-2-ol
• CAS No: 2137980-62-0
• MF: C₁₂H₂₁N₃O₃S
• MW: 287.378441572189
• CID: 5893737
• PubChem ID: 165480654
• Update Time: 2025-05-19

1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-(piperidin-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-(piperidin-1-yl)propan-2-ol
• EN300-1115170
• 2137980-62-0

• Inchi： 1S/C12H21N3O3S/c1-19(17,18)12-7-13-15(10-12)9-11(16)8-14-5-3-2-4-6-14/h7,10-11,16H,2-6,8-9H2,1H3
• InChI Key： BEZSNPLSZNSJTE-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CC(CN1CCCCC1)O)(=O)=O

Computed Properties

• Exact Mass: 287.13036271g/mol
• Monoisotopic Mass: 287.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 83.8Ų

Additional information on 1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-(piperidin-1-yl)propan-2-ol

Introduction to 1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-(piperidin-1-yl)propan-2-ol (CAS No. 2137980-62-0)

The compound 1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-(piperidin-1-yl)propan-2-ol, identified by its CAS number 2137980-62-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a pyrazole core substituted with a methanesulfonyl group and a piperidine moiety, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The structural design of this compound suggests interactions with biological targets that could be exploited for therapeutic purposes.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The pyrazole scaffold, in particular, is well-documented for its role in various pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The introduction of a methanesulfonyl group at the 4-position of the pyrazole ring enhances the compound's ability to interact with biological receptors, potentially improving its pharmacokinetic properties. Additionally, the presence of a piperidine substituent at the 3-position introduces further complexity, enabling diverse functionalization and modularity for structure-activity relationship (SAR) studies.

In the context of modern drug development, the synthesis and characterization of such complex molecules are critical. The 1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-(piperidin-1-yl)propan-2-ol structure has been synthesized using advanced organic synthesis techniques, ensuring high purity and yield. Spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm its molecular structure and stereochemistry. These analytical techniques provide invaluable insights into the compound's conformation and interactions with potential biological targets.

The pharmacological potential of this compound has been explored through in vitro and in vivo studies. Preliminary research indicates that it may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases. For instance, its interaction with protein kinases has been investigated as a potential strategy for developing treatments against cancer and inflammatory disorders. The pyrazole moiety is known to disrupt key signaling pathways, while the piperidine group enhances solubility and bioavailability, making it an attractive candidate for further development.

One of the most compelling aspects of this compound is its versatility in drug design. The modular nature of its structure allows for easy modification at multiple sites, enabling chemists to fine-tune its properties for specific therapeutic applications. This flexibility is particularly valuable in addressing complex diseases that require targeted interventions. Researchers have leveraged computational modeling to predict how this molecule might bind to biological targets, providing a rational basis for designing derivatives with improved efficacy and reduced side effects.

The synthesis of 1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-(piperidin-1-yl)propan-2-ol also highlights advancements in synthetic methodologies that facilitate the construction of complex organic molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in creating the necessary connectivity between the pyrazole, methanesulfonyl, and piperidine moieties. These methods not only improve reaction efficiency but also allow for greater control over regioselectivity and stereoselectivity, ensuring that the final product meets stringent pharmaceutical standards.

As research continues to evolve, the integration of machine learning and artificial intelligence into drug discovery processes is becoming increasingly prevalent. These technologies enable high-throughput virtual screening of compounds like 1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-(piperidin-1-y l)propan -2 -ol, identifying potential lead candidates with remarkable speed and accuracy. By analyzing vast datasets, researchers can predict how different modifications might affect the compound's biological activity, accelerating the development pipeline.

The potential therapeutic applications of this compound are broad and promising. Beyond its initial focus on enzyme inhibition, it may also show promise in modulating neurotransmitter systems or interacting with ion channels. The combination of a pyrazole scaffold with a piperidine substituent creates a unique pharmacophore that could be exploited for treating neurological disorders or pain management. Further exploration of its interactions with G-protein coupled receptors (GPCRs) or other membrane-bound proteins could uncover additional therapeutic avenues.

In conclusion,1-(4-methanesulfonyl -1H-pyrazol -1 -yl)-3-( piperidin - 1 - y l )propan -2 - ol (CAS No. 2137980 -62 -0) represents a significant contribution to pharmaceutical chemistry. Its structural features and demonstrated potential make it an exciting candidate for further investigation into novel therapeutic agents. As research progresses，the integration of innovative synthetic techniques，computational modeling，and advanced analytical methods will continue to refine our understanding of this compound's pharmacological profile，opening new doors for medical intervention.